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Compound of Interest

Compound Name: 2-Bromo-6-methoxypyrazine

Cat. No.: B1281960 Get Quote

2-Bromo-6-methoxypyrazine: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on 2-Bromo-6-methoxypyrazine, a

heterocyclic organic compound with applications in the flavor, fragrance, and pharmaceutical

industries. This document summarizes its key physicochemical properties and provides a

logical framework for its identification.

Core Compound Properties
The fundamental identifiers and properties of 2-Bromo-6-methoxypyrazine are detailed

below. This information is critical for substance registration, safety data sheet (SDS) authoring,

and experimental design.
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Property Value Reference

CAS Number 91678-76-1 [1]

Molecular Weight 189.01 g/mol [2][1]

Molecular Formula C5H5BrN2O [2][1]

Purity ≥ 98% (via HPLC) [1]

Appearance
Off-white powder to low

melting solid
[1]

Storage Conditions 0 - 8 °C [1]

Compound Identification and Structure
The unique identification of a chemical substance is paramount for regulatory compliance and

scientific accuracy. The following diagram illustrates the hierarchical relationship between the

various identifiers for 2-Bromo-6-methoxypyrazine.

2-Bromo-6-methoxypyrazine

CAS Number
91678-76-1

Primary Identifier

Molecular Formula
C5H5BrN2O

Composition

InChIKey
FUBVVTKSPREWBI-UHFFFAOYSA-N

Structural Identifier

Molecular Weight
189.01 g/mol
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Caption: Hierarchical relationship of identifiers for 2-Bromo-6-methoxypyrazine.

Applications in Research and Development
2-Bromo-6-methoxypyrazine is a versatile building block in organic synthesis. Its unique

flavor and aroma profile make it a valuable ingredient in the food and beverage industry,

particularly for imparting earthy and herbaceous notes.[1] In the fragrance industry, it

contributes to the formulation of distinctive scents.[1] Furthermore, this compound is utilized in

pharmaceutical research as a scaffold for the development of novel therapeutic agents.[1]

Experimental Protocols
Detailed experimental protocols for the synthesis or application of 2-Bromo-6-
methoxypyrazine are highly specific to the intended research or development goal.

Researchers should consult peer-reviewed scientific literature and patents for methodologies

relevant to their work. The information provided in this guide serves as a foundational reference

for such advanced applications.

Safety and Handling
Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab

coat, should be worn when handling 2-Bromo-6-methoxypyrazine. Work should be conducted

in a well-ventilated area or a fume hood. For detailed safety information, please refer to the

manufacturer's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Bromo-6-methoxypyrazine CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281960#2-bromo-6-methoxypyrazine-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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